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Introduction: Methanol-14C ([¹⁴C]H₃OH) is the simplest alcohol, methanol, in which the carbon

atom has been replaced with the radioactive isotope carbon-14 (¹⁴C). This radiolabeling

process creates a powerful tool for researchers, as the ¹⁴C atom acts as a tracer, allowing for

the precise tracking and quantification of methanol and its metabolic byproducts within complex

biological and environmental systems.[1][2] The emission of beta particles during the decay of

¹⁴C enables its detection through techniques like liquid scintillation counting (LSC) and the

highly sensitive accelerator mass spectrometry (AMS).[3][4] This guide provides an in-depth

overview of the core research applications of Methanol-14C, focusing on its use in drug

development, environmental science, and biochemical pathway elucidation, complete with

quantitative data, experimental protocols, and process visualizations.

Core Application 1: Drug Metabolism and
Pharmacokinetics (DMPK)
One of the most critical applications of ¹⁴C-labeled compounds, including Methanol-14C when

used as a precursor in synthesis, is in Absorption, Distribution, Metabolism, and Excretion

(ADME) studies during drug development.[5][6] These studies are essential for understanding

the fate of a drug candidate in an organism.

Human ADME (hADME) Studies
Regulatory agencies often require hADME studies to establish a drug's metabolic profile before

approval.[5] A single dose of a ¹⁴C-labeled drug is administered to healthy volunteers to
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determine mass balance, routes of excretion, and to identify and quantify metabolites.[5][7]

Workflow for a Typical ¹⁴C Human ADME Study
The following diagram illustrates the typical workflow for a human ADME study utilizing a ¹⁴C-

labeled drug.
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Caption: Workflow of a human ADME study using a ¹⁴C-labeled compound.

Core Application 2: Environmental Fate and
Ecotoxicology
Methanol-14C and other ¹⁴C-labeled compounds are indispensable for assessing the

environmental impact of chemicals.[2] These studies track the movement, degradation, and

potential accumulation of substances in soil, water, and air.[2][8]

Key Areas of Study:

Biodegradation: Determining the rate and pathway of microbial degradation in soil and water.

[9]

Mobility: Assessing the leaching potential of compounds through soil columns.

Bioaccumulation: Quantifying the uptake and concentration of substances in organisms (e.g.,

fish).[8]

Metabolism in Soil/Water: Identifying transformation products and bound residues in various

environmental matrices.

Quantitative Data: Methanol Mineralization in Soil
The following table summarizes data on the mineralization of supplemented ¹⁴C-methanol in

soil samples, indicating its conversion to ¹⁴CO₂.
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Sample Type
Methanol Concentration
(µmol/g soil)

Mineralization Rate
(µmol/g soil/day)

Soil HEG 6 0.002 ~0.0001

Soil HEG 6 0.6 0.027

Soil HEG 6 6.0 0.041

Soil HEG 6 302.0 1.185

Data adapted from a study on

methanol oxidation in

temperate soils.[9]

Core Application 3: Biochemical and Metabolic
Pathway Elucidation
Methanol-14C serves as a crucial tracer for mapping metabolic pathways, particularly one-

carbon (1C) metabolism.[10][11] Ingested or absorbed methanol is metabolized in the liver, and

its single carbon can be traced as it is incorporated into various endogenous molecules.

Methanol Oxidation Pathway
Methanol itself is toxic through a process of toxication.[12] It is metabolized by alcohol

dehydrogenase (ADH) to formaldehyde, which is then rapidly converted by aldehyde

dehydrogenase (ALDH) to formic acid (formate).[12] The accumulation of formate can lead to

metabolic acidosis and cellular hypoxia.[12][13]
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Caption: The metabolic pathway of Methanol-14C oxidation in the liver.

One-Carbon Metabolism
The formate derived from methanol can enter the one-carbon pool, which is critical for the

synthesis of purines, thymidine, and for the remethylation of homocysteine to methionine.[11]

[14] By using Methanol-14C, researchers can trace the contribution of methanol's carbon to

these fundamental cellular processes.[10]

Quantitative Data: Pharmacokinetics of Inhaled
[¹⁴C]Methanol in Monkeys
This table presents blood concentration data from a study where cynomolgus monkeys were

exposed to various concentrations of [¹⁴C]Methanol vapor for two hours. This data is crucial for

assessing the risk of low-level environmental exposure.
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Inhalation Exposure (ppm)
End-of-Exposure Blood
[¹⁴C]Methanol (µM)

Peak Blood [¹⁴C]Formate
(µM)

10 0.65 ± 0.3 0.07 ± 0.02

45 3.0 ± 0.8 0.25 ± 0.09

200 21 ± 16 2.3 ± 2.9

900 106 ± 84 2.8 ± 1.7

900 (Folate-Deficient) 211 ± 71 9.5 ± 4.7

Data from a study on the

pharmacokinetics of inhaled

[¹⁴C]methanol in monkeys.[15]

Detailed Experimental Protocols
Protocol 1: General Methodology for a Human ADME
Study

Subject Enrollment: Recruit a small cohort of healthy male volunteers who provide informed

consent.

Synthesis of Test Article: Synthesize the drug candidate with a ¹⁴C label at a metabolically

stable position. The total radioactive dose is typically between 50-100 µCi.[5]

Dosing: Administer a single oral or intravenous dose of the ¹⁴C-labeled drug to subjects.

Sample Collection: Collect blood, urine, and feces samples at predetermined time points for

up to 7-10 days or until radioactivity is quantitatively recovered.[16]

Mass Balance Determination:

Homogenize feces samples.

Measure the total radioactivity in aliquots of plasma, urine, and feces homogenates using

liquid scintillation counting (LSC) or accelerator mass spectrometry (AMS).[3]
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Continue collection until >95% of the administered radioactive dose is recovered.[5]

Pharmacokinetic Analysis:

Quantify the concentration of the parent drug in plasma samples using LC-MS/MS.

Quantify total radioactivity in plasma to determine the pharmacokinetics of all drug-related

material.

Metabolite Profiling and Identification:

Pool samples for each matrix (plasma, urine, feces).

Extract metabolites, often using methanol or acetonitrile.[16]

Separate metabolites using high-performance liquid chromatography (HPLC).

Use an in-line radiodetector to generate a radiochromatogram, showing peaks for the

parent drug and its metabolites.

Identify the structure of metabolites using high-resolution mass spectrometry (HRMS).[7]

Protocol 2: General Methodology for a Soil
Biodegradation Study

Soil Collection and Characterization: Collect fresh soil from a relevant location. Characterize

its properties, including pH, organic carbon content, and microbial biomass.

Preparation of Test System:

Distribute known amounts of sieved, moist soil into biometer flasks.

Spike the soil with a solution of Methanol-14C, ensuring even distribution. The

concentration should be environmentally relevant.

Incubation:

Incubate the flasks in the dark at a constant, controlled temperature (e.g., 20-25°C).
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Each flask contains a trap for CO₂ (e.g., a sodium hydroxide solution) to capture the

mineralized ¹⁴CO₂.

Sampling and Analysis:

At specified time intervals, remove the CO₂ traps and replace them with fresh ones.

Analyze the radioactivity in the traps by liquid scintillation counting to quantify the amount

of ¹⁴CO₂ produced.

At the end of the experiment, perform solvent extraction on the soil to analyze for parent

compound and degradation products using HPLC with radiodetection.

Data Analysis:

Calculate the cumulative percentage of applied ¹⁴C that has been mineralized to ¹⁴CO₂

over time.

Determine the degradation half-life (DT₅₀) of Methanol-14C in the soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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